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Compound of Interest

Compound Name: 3-Bromo-2-chlorobenzoyl chloride

Cat. No.: B12335586

Get Quote

Executive Summary
3-Bromo-2-chlorobenzoyl chloride (CAS: 21900-59-4) is a high-value electrophilic building

block used extensively in the synthesis of polysubstituted heterocyclic pharmacophores.[1] Its

utility stems from its orthogonal reactivity profile: the highly reactive acid chloride moiety allows

for immediate derivatization (amide/ester formation), while the ortho-chloro and meta-bromo

substituents provide distinct handles for subsequent transition-metal catalyzed cross-coupling

(e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This guide moves beyond standard Safety Data Sheet (SDS) parameters to provide a

mechanistic understanding of the compound's hazards, stability, and operational protocols

required for high-fidelity drug discovery workflows.

Physiochemical Identity & Profile
Scientific Integrity Note: The specific substitution pattern (3-Br, 2-Cl) creates steric crowding

around the carbonyl center, potentially retarding hydrolysis rates compared to non-hindered

benzoyl chlorides, but increasing the stability of the resulting amides against enzymatic

degradation.
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Property Data Specification

IUPAC Name 3-Bromo-2-chlorobenzoyl chloride

CAS Number 21900-59-4

Molecular Formula C₇H₃BrCl₂O

Molecular Weight 253.91 g/mol

Physical State
Solid (Low melting point) or Oil (depending on

purity/temp)

Boiling Point ~280–285°C (Predicted at 760 mmHg)

Density ~1.8 g/cm³

Solubility
Soluble in DCM, THF, Toluene; Reacts violently

with water

Storage Condition Inert atmosphere (Argon/Nitrogen), 2–8°C

Hazard Mechanics: The Acylation Pathway
Unlike simple irritants, 3-Bromo-2-chlorobenzoyl chloride causes damage via irreversible

chemical modification of biological tissue. It acts as a potent acylating agent.[2] Upon contact

with mucous membranes (eyes, lungs), it reacts with nucleophilic residues (amines, hydroxyls)

on proteins.

Mechanism of Action[4][5][6]
Acylation: The electrophilic carbonyl carbon attacks tissue proteins, forming stable amide

bonds that denature the protein.

Acid Release: The leaving group (Chloride) combines with moisture to generate Hydrochloric

Acid (HCl), causing secondary chemical burns.

Visualization: Acylation & Hydrolysis Toxicity Pathway
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Caption: Figure 1. Dual-mode toxicity mechanism involving protein acylation and acid

hydrolysis.

Operational Handling & Engineering Controls
Core Directive: Due to the lachrymatory nature of benzoyl chlorides, all operations must be

performed in a certified chemical fume hood.

Anhydrous Handling Protocol
To maintain reagent integrity (purity >97%), moisture exclusion is critical. Hydrolysis converts

the acid chloride back to the parent benzoic acid (3-bromo-2-chlorobenzoic acid), which is

unreactive in nucleophilic substitutions without re-activation.

Vessel Prep: Flame-dry glassware under vacuum; backfill with Argon.

Transfer: Use positive pressure cannulation for liquids or rapid addition via powder funnel

under inert gas flow for solids.

Solvents: Use anhydrous DCM or THF (dried over molecular sieves).

Safe Quenching Protocol (Self-Validating System)
Never add water directly to the neat compound. The exotherm can cause "bumping" and

aerosolization of acidic mists.

Validated Quench Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12335586/docs?utm_src=pdf-body-img#3-bromo-2-chlorobenzoyl-chloride-technical-handling-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilution: Dilute the reaction mixture with an inert solvent (e.g., Toluene or DCM).

Cooling: Cool to 0°C.

Neutralization: Add a mixture of saturated aqueous NaHCO₃ and ice slowly. The evolution of

CO₂ gas serves as a visual indicator of quenching progress.

Verification: Test pH of the aqueous layer (Target pH 7-8).

Visualization: Safe Handling Workflow
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Caption: Figure 2. Operational workflow ensuring moisture exclusion and controlled exothermic

quenching.

Synthetic Utility in Drug Discovery[7][8]
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This compound is not merely a reagent; it is a scaffold enabler.

Pharmacophore Construction: The acid chloride is typically reacted with amines to form

benzamides.

Sequential Functionalization:

Step 1 (Acylation): Reaction at C-1 (COCl) to anchor the scaffold.

Step 2 (Suzuki Coupling): The C-3 Bromine is more reactive toward Pd-catalyzed

oxidative addition than the C-2 Chlorine (due to bond strength differences: C-Br < C-Cl).

This allows selective arylation at the 3-position.

Step 3 (Cyclization): The C-2 Chlorine can be displaced in S_NAr reactions (if the ring is

sufficiently electron-poor) or utilized in secondary cross-couplings to close heterocyclic

rings like quinazolinones.

Emergency Response
Scenario Immediate Action Rationale

Inhalation

Evacuate to fresh air.

Administer oxygen if breathing

is labored.

Minimizes pulmonary edema

from HCl gas.

Skin Contact

Do not wipe. Wash with PEG

400 (if available) or copious

water for 15 min.

Wiping drives the chemical

deeper into pores.

Eye Contact

Rinse continuously with

water/saline for 30 min. Lift

eyelids.[3]

Corrosive damage is rapid;

dilution is the only remedy.

Spill (<10g)
Cover with dry lime or soda

ash. Scoop into dry container.

Neutralizes acidity without

generating excessive heat/gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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